![molecular formula C8H5FN4O2S B2535410 5-(2-Fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-amine CAS No. 1119265-98-3](/img/structure/B2535410.png)
5-(2-Fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2-Fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-amine, also known as FNPT, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiadiazole family of compounds, which are known for their diverse biological activities. In
Scientific Research Applications
Antitumor and Antitubercular Activities
Research has identified the significance of 1,3,4-thiadiazole derivatives, including those similar to 5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-amine, in the development of novel anticancer and antitubercular agents. Studies have shown that these compounds exhibit potent in vitro antitumor activities against various cancer cell lines, including breast cancer, by inhibiting cell growth more effectively than conventional treatments like cisplatin. Additionally, certain derivatives have demonstrated significant antitubercular activities, suggesting their potential as more potent agents compared to standard treatments like Isoniazid. These findings highlight the promising application of 1,3,4-thiadiazole derivatives in designing new therapeutics for cancer and tuberculosis treatment (Sekhar et al., 2019).
Fluorescence Probing and Molecular Medicine
The unique structural properties of 1,3,4-thiadiazole compounds, including those structurally related to this compound, have been utilized in spectroscopic studies to understand fluorescence effects based on molecular aggregation and charge transfer phenomena. This research provides insights into the design of new fluorescence probes for biological and molecular medical applications, showcasing the versatility of 1,3,4-thiadiazole derivatives in scientific research beyond their therapeutic potential (Budziak et al., 2019).
Corrosion Inhibition
Derivatives of 1,3,4-thiadiazole, including those similar to this compound, have been explored as corrosion inhibitors for metals in acidic environments. These studies demonstrate the potential of such compounds to protect metal surfaces from corrosion, which is critical for extending the lifespan of metal components in various industrial applications. The research into the inhibition properties and the mechanism of action offers valuable insights for developing more efficient and environmentally friendly corrosion inhibitors (Tang et al., 2009).
properties
IUPAC Name |
5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN4O2S/c9-6-3-4(13(14)15)1-2-5(6)7-11-12-8(10)16-7/h1-3H,(H2,10,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSGZFCCIFBAKRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])F)C2=NN=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1119265-98-3 |
Source
|
Record name | 5-(2-fluoro-4-nitrophenyl)-1,3,4-thiadiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.